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Application Notes and Protocols for Nitrogen
Tribromide
Disclaimer: Nitrogen tribromide (NBr₃) is an extremely explosive and hazardous material. The

information provided herein is intended for educational purposes for researchers, scientists,

and drug development professionals and should not be considered a substitute for a

comprehensive risk assessment and consultation with experienced chemists and safety

professionals. Attempting to synthesize, handle, or store nitrogen tribromide without

extensive expertise and appropriate safety infrastructure can result in severe injury or death.

Introduction
Nitrogen tribromide is a deep-red, volatile solid first isolated in 1975.[1][2] It is notoriously

unstable and highly explosive, even at temperatures as low as -100 °C.[1][2][3] Due to its

extreme reactivity, it is primarily used in specialized research and laboratory settings for certain

organic and inorganic syntheses.[4][5] These application notes provide a summary of available

data on its properties, hazards, and recommended procedures for handling and storage,

drawing from published literature and information on analogous hazardous materials.

Physical and Chemical Properties
Nitrogen tribromide is a polar molecule with a trigonal pyramidal geometry.[4][5] Its instability

is largely attributed to the significant steric strain from three large bromine atoms around a

small central nitrogen atom.[6]
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Table 1: Quantitative Data for Nitrogen Tribromide

Property Value Source

Molecular Formula NBr₃ [1][4][5]

Molar Mass 253.719 g/mol [1]

Appearance Deep-red, volatile solid [1][2]

Melting Point Explodes at -100 °C [1]

Decomposition Rate
~5% per hour (in dilute

aqueous solution at pH 4.5)
[7]

N-Br Bond Energy ~220 kJ/mol [4]

Total Bond Energy 660 kJ/mol [4]

Bond Angle (Br-N-Br) ~110.4° [4]

Bond Length (N-Br) ~0.185 nm [4]

Known Hazards
3.1 Explosive Instability The primary hazard of nitrogen tribromide is its extreme propensity to

decompose explosively.

Temperature Sensitivity: Pure NBr₃ is explosive even at -100 °C.[1][2]

Physical Sensitivity: It is expected to be sensitive to shock, friction, and light, similar to other

nitrogen trihalides.[3][6]

3.2 Chemical Reactivity and Decomposition Nitrogen tribromide is highly reactive.

Decomposition Products: In aqueous solutions, it decomposes to nitrogen gas, bromide ions,

and hypobromous acid.[8] The overall reaction is: 2NBr₃ + 3OH⁻ → N₂ + 3Br⁻ + 3HOBr.[8]

Reactivity with Ammonia: It reacts instantly with ammonia.[1]
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3.3 Toxicity While specific toxicological data for NBr₃ is limited, the hazards associated with its

constituent elements and decomposition products are significant.

Bromine Toxicity: Bromine is a powerful oxidizing agent that can cause severe tissue

damage.[9] Bromine vapor is corrosive and damaging to mucous membranes and skin.[9]

Exposure Routes: Primary exposure routes are expected to be inhalation, dermal contact,

and oral ingestion.[9]

Experimental Protocols
4.1 Protocol: Synthesis of Nitrogen Tribromide (Illustrative Example) The following is based

on the first reported isolation and should only be attempted by experts in a specialized

laboratory equipped for handling explosive compounds.

Objective: To synthesize NBr₃ for in-situ use.

Materials:

Bistrimethylsilylbromamine ((Me₃Si)₂NBr)

Bromine monochloride (BrCl)

Dichloromethane (CH₂Cl₂), anhydrous

Schlenk line and glassware, oven-dried

Low-temperature bath (e.g., liquid nitrogen/ethanol slush bath)

Procedure:

All glassware must be rigorously dried and the entire apparatus assembled under an inert

atmosphere (e.g., argon or nitrogen).

Cool a solution of bistrimethylsilylbromamine in anhydrous dichloromethane to -87 °C using

a low-temperature bath.
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Slowly add a pre-cooled solution of two equivalents of bromine monochloride in

dichloromethane to the reaction mixture with constant, gentle stirring.

The reaction is instantaneous, yielding NBr₃ and trimethylsilyl chloride as a byproduct,

according to the equation: (Me₃Si)₂NBr + 2 BrCl → NBr₃ + 2 Me₃SiCl.[1]

CRITICAL: The product is not isolated and is used in-situ. The temperature must be

maintained at or below -87 °C throughout the process. Any attempt to warm or isolate the

pure substance is extremely dangerous.

4.2 General Handling Protocol This protocol outlines general steps for handling NBr₃ in a

research setting.
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General Workflow for Handling NBr₃

Preparation
- Conduct thorough risk assessment

- Prepare and inspect all safety equipment
- Ensure inert atmosphere and low temp. bath are ready

Donning PPE
- Full-face shield over safety goggles
- Chemical-resistant apron/lab coat

- Cryogenic/chemical-resistant gloves (double-gloving recommended)

Proceed

Synthesis/Handling
- Work within a blast shield-equipped fume hood
- Maintain strict temperature control (<= -87°C)

- Use small quantities only
- Avoid any friction, shock, or light exposure

Proceed

Quenching/Cleanup
- Decompose excess NBr₃ in the reaction vessel

- Use a suitable reducing agent (e.g., sodium thiosulfate solution) at low temperature
- Rinse all glassware with quenching solution before removal from hood

Experiment Complete

Waste Disposal
- All waste is considered hazardous

- Collect in clearly labeled, sealed containers
- Follow institutional and regulatory guidelines for disposal

Waste Segregated

Post-Handling
- Doff and inspect PPE

- Decontaminate work area
- Document experiment and any observations

Area Clear

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of NBr₃ in a laboratory setting.

Safe Storage Procedures
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Specific storage guidelines for NBr₃ are not well-documented due to its extreme instability. It is

generally not stored and is instead generated and used in-situ. If temporary storage of a dilute

solution at very low temperatures is unavoidable, the following principles, derived from

procedures for other highly reactive brominated compounds, should be applied.[10][11][12]

Temperature: Storage must be at or below -100°C in a designated, explosion-proof freezer or

dewar.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent contact

with air and moisture.[10][11]

Containment: Use containers specifically designed for cryogenic temperatures and made of

compatible materials. The container must be vented to prevent pressure buildup. Never seal

a container holding a substance that can rapidly gasify.[13]

Location: Store in a well-ventilated, isolated area away from all incompatible materials. The

storage location should have restricted access.

Protection: Protect from shock, friction, heat, and light at all times.[11]

Caption: A diagram illustrating materials incompatible with nitrogen tribromide storage.

Spill and Emergency Procedures
6.1 Personal Protective Equipment (PPE)

Full-face shield and safety goggles

Chemical-resistant gloves (e.g., neoprene or butyl rubber)[12]

Flame-retardant lab coat and chemical apron

Full-face respirator with an acid gas cartridge[12]

6.2 Spill Response A spill of NBr₃ is a critical emergency. The primary goal is to evacuate and

alert personnel. Do not attempt to clean up a spill of pure material.
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Decision Tree for NBr₃ Spill

Spill or Release of NBr₃ Detected

IMMEDIATELY EVACUATE the area.
Alert all nearby personnel.

Contact Emergency Services & EHS.
Report the nature and location of the spill.

Isolate the area.
Prevent entry. Shut down ignition sources remotely if possible.

Wait for HazMat Team.
Allow trained professionals to assess the situation.

Decontamination.
Follow instructions from EHS for personal and area decontamination.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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